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Compound Name: _
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Cat. No.: B131356

Introduction

3-bromo-N-methylbenzenesulfonamide is a significant chemical compound, particularly
noted for its role as a building block in the synthesis of more complex molecules, including
those with potential applications in pharmaceuticals.[1] This guide provides an in-depth
analysis of its structure, properties, synthesis, and the broader context of its utility in scientific
research and drug development. The benzenesulfonamide scaffold is a well-established
pharmacophore, forming the basis for a multitude of therapeutic agents.[2][3] The strategic
incorporation of a bromine atom and an N-methyl group modifies the electronic and steric
properties of the parent molecule, offering unique opportunities for molecular design and
optimization.

The presence of bromine in pharmaceuticals can enhance therapeutic activity, positively
influence metabolism, and increase the duration of action.[4] Bromine and its derivatives are
integral to the development of a wide range of medications, from antiseptics to anticancer
drugs.[5][6] This versatility underscores the importance of brominated intermediates like 3-
bromo-N-methylbenzenesulfonamide in medicinal chemistry.[5]

This document serves as a technical resource for researchers, scientists, and professionals in
drug development, offering both foundational knowledge and practical insights into the handling
and application of this compound.
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Molecular Structure and Properties

A thorough understanding of the physicochemical properties of 3-bromo-N-
methylbenzenesulfonamide is fundamental to its effective application. These properties
dictate its behavior in chemical reactions, its solubility, and its potential interactions in biological
systems.

Chemical Identity

e |[UPAC Name: 3-bromo-N-methylbenzenesulfonamide
o CAS Number: 153435-79-1[1][7]
e Molecular Formula: C7H8BrNO2S[1]

e Molecular Weight: 250.1 g/mol [1]

Physicochemical Data

A summary of the key physicochemical properties is presented in the table below.

Property Value Source
Melting Point 62-66°C [8]
Boiling Point 343.0+£44.0°C at 760 mmHg [8]
Density 1.6+0.1 g/cm3 [8]
Flash Point 161.2+28.4°C [8]
Physical Form Solid

Purity Typically =298% [1]

Structural Visualization

The chemical structure of 3-bromo-N-methylbenzenesulfonamide is depicted below. The
diagram highlights the key functional groups: the brominated benzene ring, the sulfonamide
linkage, and the N-methyl group.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b131356?utm_src=pdf-body
https://www.benchchem.com/product/b131356?utm_src=pdf-body
https://www.benchchem.com/product/b131356?utm_src=pdf-body
https://www.calpaclab.com/3-bromo-n-methylbenzenesulfonamide-min-98-1-gram/ala-n181703-1g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0688549.htm
https://www.calpaclab.com/3-bromo-n-methylbenzenesulfonamide-min-98-1-gram/ala-n181703-1g
https://www.calpaclab.com/3-bromo-n-methylbenzenesulfonamide-min-98-1-gram/ala-n181703-1g
https://chemigran.com/product/3-bromo-n-methylbenzenesulfonamide/
https://chemigran.com/product/3-bromo-n-methylbenzenesulfonamide/
https://chemigran.com/product/3-bromo-n-methylbenzenesulfonamide/
https://chemigran.com/product/3-bromo-n-methylbenzenesulfonamide/
https://www.calpaclab.com/3-bromo-n-methylbenzenesulfonamide-min-98-1-gram/ala-n181703-1g
https://www.benchchem.com/product/b131356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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